Cas no 154-36-9 (Prunetrin)

Prunetrin structure

Product Name:Prunetrin

CAS No:154-36-9

MF:C₂₂H₂₂O₁₀

MW:446.404087543488

CID:194059

PubChem ID:16398538

Update Time:2024-11-26

Prunetrin Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one,3-[4-(b-D-glucopyranosyloxy)phenyl]-5-hydroxy-7-methoxy-
- 3-[4-(β-D-Glucopyranosyloxy)phenyl]-5-hydroxy-7-methoxy-4H-1-benzopyran-4-one
- Prunetin 4'-O-b-D-glucopyranoside
- Prunetin 4'-O-b-D-glucoside
- Prunetrin
- Prunitrin(6CI,8CI)
- Trifoside
- Prunetin 4'-O-glucoside
- prunitrin
- 5-hydroxy-7-methoxy-3-(4-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)phenyl)-4H-chromen-4-one
- MLS001165137
- HMS2883M16
- SMR000540442
- ST50070922
- VU0510097-1
- Q27147936
- 4'-(beta-D-glucosyloxy)- 5-hydroxy-7-methoxyisoflavone
- 5,4'-dihydroxy-7-methoxyisoflavone 4'-O-beta-D-glucoside
- 4-(5-hydroxy-7-methoxy-4-oxo-4H-chromen-3-yl)phenyl b
- DTXSID201318705
- CHEMBL1568702
- MS-28046
- 4-(5-hydroxy-7-methoxy-4-oxo-4H-chromen-3-yl)phenyl beta-D-glucopyranoside
- CHEBI:78742
- 154-36-9
- AKOS002181851
- 5-hydroxy-7-methoxy-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one
- HY-N7645
- F3139-0724
- CS-0134949
- Prunitroside
- 5-hydroxy-7-methoxy-3-[4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]chromen-4-one
- AKOS016360877
- SCHEMBL13169502
- 4-(5-hydroxy-7-methoxy-4-oxo-4H-chromen-3-yl)phenyl hexopyranoside
- Prunetin-4'-glucoside
- AKOS002141695
- G12514
- 3-[4-(beta-D-Glucopyranosyloxy)phenyl]-5-hydroxy-7-methoxy-4H-1-benzopyran-4-one
- Inchi： 1S/C22H22O10/c1-29-12-6-14(24)17-15(7-12)30-9-13(18(17)25)10-2-4-11(5-3-10)31-22-21(28)20(27)19(26)16(8-23)32-22/h2-7,9,16,19-24,26-28H,8H2,1H3/t16-,19-,20+,21-,22-/m1/s1
- InChI Key： OFUWGCQDMVDLIR-RECXWPGBSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(C2=COC3C=C(C=C(C=3C2=O)O)OC)=CC=1

Computed Properties

Exact Mass: 446.12129689g/mol
Monoisotopic Mass: 446.12129689g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 32
Rotatable Bond Count: 5
Complexity: 690
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 155
XLogP3: 1.2

Prunetrin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N7645-1mg	Prunetrin	154-36-9	98.88%	1mg	￥2000	2024-07-20
ChemScence	CS-0134949-1mg	Prunetrin	154-36-9		1mg	$200.0	2022-04-27
Life Chemicals	F3139-0724-2μmol	5-hydroxy-7-methoxy-3-(4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-4H-chromen-4-one	154-36-9	90%+	2μl	$57.0	2023-07-05
Life Chemicals	F3139-0724-5μmol	5-hydroxy-7-methoxy-3-(4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-4H-chromen-4-one	154-36-9	90%+	5μl	$63.0	2023-07-05
Life Chemicals	F3139-0724-10μmol	5-hydroxy-7-methoxy-3-(4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-4H-chromen-4-one	154-36-9	90%+	10μl	$69.0	2023-07-05
Life Chemicals	F3139-0724-1mg	5-hydroxy-7-methoxy-3-(4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-4H-chromen-4-one	154-36-9	90%+	1mg	$54.0	2023-07-05
Life Chemicals	F3139-0724-2mg	5-hydroxy-7-methoxy-3-(4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-4H-chromen-4-one	154-36-9	90%+	2mg	$59.0	2023-07-05
Life Chemicals	F3139-0724-3mg	5-hydroxy-7-methoxy-3-(4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-4H-chromen-4-one	154-36-9	90%+	3mg	$63.0	2023-07-05
Life Chemicals	F3139-0724-4mg	5-hydroxy-7-methoxy-3-(4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-4H-chromen-4-one	154-36-9	90%+	4mg	$66.0	2023-07-05
Life Chemicals	F3139-0724-5mg	5-hydroxy-7-methoxy-3-(4-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}phenyl)-4H-chromen-4-one	154-36-9	90%+	5mg	$69.0	2023-07-05